4-(3,4-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-3-(2-phenylethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H19N3O2S/c1-22-15-10-9-14(12-16(15)23-2)21-17(19-20-18(21)24)11-8-13-6-4-3-5-7-13/h3-7,9-10,12H,8,11H2,1-2H3,(H,20,24)
• InChI Key: GGQUZRUOMNMVCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=NNC2=S)CCC3=CC=CC=C3)OC
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

4-(3,4-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is a member of the triazole family and has a unique structure that makes it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of 4-(3,4-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol varies depending on the specific application. In the case of its use as an anticancer agent, the compound is believed to induce apoptosis (programmed cell death) in cancer cells by targeting specific cellular pathways. As an antimicrobial agent, the compound is believed to disrupt the cell membrane of microorganisms, leading to their death. Finally, as a corrosion inhibitor, the compound is believed to form a protective layer on metal surfaces, preventing corrosion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(3,4-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol vary depending on the specific application. In the case of its use as an anticancer agent, the compound has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. As an antimicrobial agent, the compound has been shown to have broad-spectrum activity against various microorganisms, including bacteria, fungi, and viruses. Finally, as a corrosion inhibitor, the compound has been shown to significantly reduce the rate of corrosion on metal surfaces.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3,4-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in lab experiments include its unique structure, broad-spectrum activity, and potential for various applications. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-(3,4-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol. Some potential areas of focus include further studies on its mechanism of action, optimization of synthesis methods, and exploration of its potential applications in material science. Additionally, further research is needed to fully understand the potential side effects of this compound and its potential interactions with other compounds.

Scientific Research Applications

The unique structure of 4-(3,4-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol makes it an attractive candidate for various scientific research studies. Some of the most promising applications of this compound include its use as an anticancer agent, an antimicrobial agent, and a corrosion inhibitor.